(2-Amino-2-azaspiro[4.5]decan-4-yl)methanol

• IUPAC Name: (2-amino-2-azaspiro[4.5]decan-4-yl)methanol
• InChI: InChI=1S/C10H20N2O/c11-12-6-9(7-13)10(8-12)4-2-1-3-5-10/h9,13H,1-8,11H2
• InChI Key: SMOBGZVIVIDXGK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)CN(CC2CO)N
• Molecular Formula: C10H20N2O
• Molecular Weight: 184.28 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is unique, as indicated by its name. It contains a spirocyclic structure, which is a type of cyclic compound where two rings share a single atom.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• Synthesis of Tricyclic Skeletons : A novel synthetic pathway to the core structure of FR901483 was developed, utilizing palladium-catalyzed cyclization of amino-tethered vinyl halides and ketone enolates, showcasing the compound's utility in complex organic synthesis (Bonjoch et al., 2003).
• Development of Novel Compounds : The compound served as a building block in the synthesis of N-cyclohexyl-3-oxo-2-(3-oxo-2-azaspiro[4.5]dec-2-yl)-3-arylpropanamides and related derivatives, illustrating its role in generating biologically active compounds (Amirani Poor et al., 2018).
• Antiviral Activity : A series of derivatives were synthesized and evaluated for their activity against human coronavirus and influenza virus, with some compounds showing promising results. This highlights the potential of the compound's derivatives in antiviral drug development (Apaydın et al., 2019).

Biological Activities

• Anticonvulsant Properties : Derivatives of the compound were investigated for their anticonvulsant activities. Some derivatives demonstrated significant efficacy in models of epilepsy, underlining the compound's relevance in medicinal chemistry (Kamiński et al., 2006).
• Antimicrobial Applications : Novel oxazin analogs of Thio-4-azaspiro[4.5]decan-3-one were synthesized and assessed for antimicrobial activity, indicating the compound's utility in developing new antimicrobial agents (Singh et al., 2021).

Mechanism of Action

While the exact mechanism of action for this compound is not provided in the search results, related compounds have been studied for their biological activity. For example, a similar compound has been characterized as a potent SHP2 allosteric inhibitor.